Cas no 156857-10-2 (2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4R,5S,6S)-rel-)
156857-10-2 structure
Product Name:2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4R,5S,6S)-rel-
CAS No:156857-10-2
MF:C6H11NO5
MW:177.155242204666
CID:176323
PubChem ID:452003
Update Time:2025-04-19
2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4R,5S,6S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4R,5S,6S)-rel-
- (3R,4R,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)piperidin-2-one
- 2-Piperidinone, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3a,4a,5b,6a)-
- 2-Piperidinone, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3alpha,4alpha,5beta,6alpha)-
- L-Mannonic-1,5-lactam
- 156857-10-2
- DTXSID30166143
-
- Inchi: 1S/C6H11NO5/c8-1-2-3(9)4(10)5(11)6(12)7-2/h2-5,8-11H,1H2,(H,7,12)/t2-,3-,4+,5+/m0/s1
- InChI Key: AJJXPYDGVXIEHE-QMKXCQHVSA-N
- SMILES: O[C@@H]1[C@H]([C@H](C(N[C@H]1CO)=O)O)O
Computed Properties
- Exact Mass: 177.06373
- Monoisotopic Mass: 177.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 110.02
2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4R,5S,6S)-rel- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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